Pan-Genotypic Potency vs. Daclatasvir
HCV-IN-7 (Compound 20) demonstrates superior pan-genotypic antiviral activity compared to daclatasvir and ledipasvir. In cell-based replicon assays, HCV-IN-7 exhibited picomolar IC50 values across all six major HCV genotypes tested. Notably, HCV-IN-7 is 3-fold more potent against GT3a (IC50 = 47 pM) than daclatasvir (IC50 = 146 pM), and several-hundred-fold more potent than ledipasvir [1]. It also shows improved potency against GT2a (5 pM) relative to daclatasvir (71 pM) and ledipasvir (30 pM), and against GT4a (3 pM) compared to daclatasvir (12 pM) and ledipasvir (9 pM) [1]. The data indicate a consistently enhanced pan-genotypic profile.
| Evidence Dimension | Antiviral potency (IC50, pM) across HCV genotypes in replicon assays |
|---|---|
| Target Compound Data | GT1b: 12 pM; GT2a: 5 pM; GT1a: 27 pM; GT3a: 47 pM; GT4a: 3 pM; GT6a: 28 pM |
| Comparator Or Baseline | Daclatasvir: GT1b: 9 pM; GT2a: 71 pM; GT1a: 50 pM; GT3a: 146 pM; GT4a: 12 pM; GT6a: 54 pM. Ledipasvir (selected genotypes): GT2a: 30 pM; GT4a: 9 pM |
| Quantified Difference | HCV-IN-7 vs. Daclatasvir: GT2a (5 vs 71 pM, 14-fold more potent), GT3a (47 vs 146 pM, 3-fold more potent), GT4a (3 vs 12 pM, 4-fold more potent). HCV-IN-7 vs. Ledipasvir: GT2a (5 vs 30 pM, 6-fold more potent), GT3a (several-hundred-fold more potent) |
| Conditions | HCV genotype-specific subgenomic replicon cell culture assays |
Why This Matters
This data justifies the selection of HCV-IN-7 over older NS5A inhibitors for research requiring potent, consistent activity across all clinically relevant HCV genotypes, particularly the difficult-to-treat GT3a.
- [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source
